L-Proline, 1-[4-[(5-cyclopropyl-1H-pyrazol-3-yl)amino]pyrrolo[2,1-f][1,2,4]triazin-2-yl]-2-methyl-

• IUPAC Name: (2S)-1-[4-[(5-cyclopropyl-1H-pyrazol-3-yl)amino]pyrrolo[2,1-f][1,2,4]triazin-2-yl]-2-methylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C18H21N7O2/c1-18(16(26)27)7-3-8-24(18)17-20-15(13-4-2-9-25(13)23-17)19-14-10-12(21-22-14)11-5-6-11/h2,4,9-11H,3,5-8H2,1H3,(H,26,27)(H2,19,20,21,22,23)/t18-/m0/s1
• InChI Key: ABVVGJKUNYOPGP-SFHVURJKSA-N
• Canonical SMILES: CC1(CCCN1C2=NN3C=CC=C3C(=N2)NC4=NNC(=C4)C5CC5)C(=O)O
• Isomeric SMILES: C[C@]1(CCCN1C2=NN3C=CC=C3C(=N2)NC4=NNC(=C4)C5CC5)C(=O)O
• Molecular Formula: C18H21N7O2
• Molecular Weight: 367.4 g/mol

Description

The compound “L-Proline, 1-[4-[(5-cyclopropyl-1H-pyrazol-3-yl)amino]pyrrolo[2,1-f][1,2,4]triazin-2-yl]-2-methyl-” is an organic compound. It belongs to the class of compounds known as quinazolinamines and benzyl cyanides. These are heterocyclic aromatic compounds containing a quianazoline moiety substituted by one or more amine groups and an acetonitrile with one hydrogen replaced by a phenyl group.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a formula of C18H21N7O2 and a molecular weight of 367.405. It contains a pyrrolo[2,1-f][1,2,4]triazin-2-yl group attached to an L-Proline molecule.

Scientific Research Applications

Immunostimulant Activity

L-Proline derivatives exhibit significant immunostimulant activity. The proliferative response to human lymphocyte mitogen (phytohemagglutinin) revealed this activity, particularly in certain triazine derivatives (Issartel et al., 1998).

Potential PET Ligand for IGF-1R

Radiosynthesis and in vitro evaluation of a specific L-Proline derivative, a potent IGF-1R inhibitor, demonstrated specific binding to human cancer tissues. This derivative shows potential as a PET tracer for monitoring IGF-1R, especially in pathologically identified surgically removed tumors (Majo et al., 2013).

Synthesis of Functionalized Heterocyclic Compounds

L-Proline is utilized in the synthesis of various functionalized heterocyclic compounds. These syntheses involve multi-component reactions, demonstrating the versatility of L-Proline in creating diverse molecular structures with potential applications in medicinal chemistry (Bharti & Parvin, 2015).

Antimicrobial and Apoptosis Inducing Agents

Novel molecular hybrids containing L-Proline derivatives have been synthesized and shown to exhibit antimicrobial activity and induce apoptosis in biological studies. These derivatives have applications in developing new antimicrobial agents (Sindhu et al., 2016).